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Compound of Interest

Compound Name:
6-(Trifluoromethoxy)chroman-4-

one

Cat. No.: B2501390 Get Quote

Essential Safety and Handling Guide for 6-
(Trifluoromethoxy)chroman-4-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-(Trifluoromethoxy)chroman-4-one (CAS No: 874774-49-9).

Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the

integrity of your research.

Hazard Identification and Quantitative Data
6-(Trifluoromethoxy)chroman-4-one is classified as a hazardous substance. It is known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] All personnel

must be fully aware of these hazards before handling.

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific

compound, the following table includes data from a structurally similar compound,

(Trifluoromethoxy)benzene, to provide an indication of potential physical and toxicological

properties. This information should be used with caution and as a preliminary guide for risk

assessment.
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Property
Value (for
(Trifluoromethoxy)benzene
)

Reference / Note

Molecular Formula C10H7F3O3 [1]

Molecular Weight 232.16 g/mol [1]

Appearance Solid or liquid [2]

Boiling Point Not available

Data not available for 6-

(Trifluoromethoxy)chroman-4-

one.

Flash Point 12 °C (53.6 °F)

[3] Data for

(Trifluoromethoxy)benzene.

Indicates a highly flammable

liquid and vapor. Vapors may

form an explosive mixture with

air and can travel to an ignition

source and flash back.[3]

Occupational Exposure Limits

(OELs)
Not established

No specific OELs have been

established for 6-

(Trifluoromethoxy)chroman-4-

one. It is recommended to

handle this compound in a

well-ventilated area or a

chemical fume hood to

minimize exposure.

Toxicity Data Not available No specific toxicity data (e.g.,

LD50, LC50) is available for 6-

(Trifluoromethoxy)chroman-4-

one. Based on hazard

statements, it should be

considered harmful if

swallowed, inhaled, or

absorbed through the skin. All

appropriate precautions should
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be taken to avoid direct

contact and inhalation.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6-(Trifluoromethoxy)chroman-4-one to

prevent exposure:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.

Hand Protection: Due to the presence of a ketone group and an aromatic ring, standard

nitrile gloves may offer limited protection. It is highly recommended to use gloves specifically

resistant to ketones and aromatic solvents. Butyl rubber or PVA (Polyvinyl Alcohol) gloves

are suitable alternatives. Always inspect gloves for any signs of degradation or perforation

before use.

Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher

risk of splashing, a chemical-resistant apron and sleeves are recommended.

Respiratory Protection: All handling of 6-(Trifluoromethoxy)chroman-4-one should be

conducted in a certified chemical fume hood to avoid inhalation of vapors or dust. If a fume

hood is not available, a NIOSH-approved respirator with organic vapor cartridges is required.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials such as strong oxidizing agents.[4] The container should

be kept tightly sealed.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

all relevant hazard warnings.
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Handling and Use
Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An emergency eyewash station

and safety shower must be accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize the release of dust or vapors. Use appropriate tools (e.g., spatulas,

weighing paper) to handle the solid material.

In Solution: When preparing solutions, add the compound slowly to the solvent to avoid

splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

water bath. Avoid open flames.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Clean all contaminated surfaces and equipment.

Emergency Procedures and First Aid
In Case of a Spill

Immediate Actions Assessment Cleanup (Trained Personnel Only) Disposal

Evacuate Immediate Area Alert Colleagues & Supervisor Isolate the Spill Area Assess Spill Size & Hazard Don Appropriate PPEIf spill is manageable

Call EHSIf spill is large or unmanageable

Contain the Spill Absorb with Inert Material Collect Waste Dispose as Halogenated Organic Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

First Aid Measures
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected

area with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if

irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[3]

Disposal Plan
As a halogenated organic compound, 6-(Trifluoromethoxy)chroman-4-one and any materials

contaminated with it must be disposed of as hazardous waste.

Waste Collection:

Collect all waste containing this compound in a designated, properly labeled, and sealed

container.

Do not mix with non-halogenated waste to avoid increased disposal costs.

Solid waste (e.g., contaminated gloves, paper towels) should be placed in a separate,

sealed bag within the hazardous waste container.

Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and

list "6-(Trifluoromethoxy)chroman-4-one" as a constituent.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection and disposal of the hazardous waste. Do not

dispose of this chemical down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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